Cas no 61549-11-9 (Benzeneoctanol, 3-(acetyloxy)-)

• Product Name: Benzeneoctanol, 3-(acetyloxy)-
• CAS No: 61549-11-9
• MF: C₁₆H₂₄O₃
• MW: 264.359965324402
• CID: 475257
• PubChem ID: 18426523
• Update Time: 2025-04-19

Benzeneoctanol, 3-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneoctanol, 3-(acetyloxy)-
• [3-(8-hydroxyoctyl)phenyl] acetate
• 3-(8-HYDROXYOCTYL)PHENYL ACETATE
• 61549-11-9
• SCHEMBL7608883
• DTXSID00593669

• Inchi： 1S/C16H24O3/c1-14(18)19-16-11-8-10-15(13-16)9-6-4-2-3-5-7-12-17/h8,10-11,13,17H,2-7,9,12H2,1H3
• InChI Key： IBDIMQRWIUAJMH-UHFFFAOYSA-N
• SMILES： OCCCCCCCCC1C=CC=C(C=1)OC(C)=O

Computed Properties

• Exact Mass: 264.17262
• Monoisotopic Mass: 264.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53